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Compound of Interest

Compound Name: Reactive red 76

Cat. No.: B1174092

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
Reactive Red 76 (CAS Number: 12270-84-7). Due to the limited availability of specific
guantitative solubility data for Reactive Red 76 in publicly accessible literature, this document
presents representative solubility data for similar reactive red dyes to provide a functional
baseline for researchers. Furthermore, it details established experimental protocols for
determining dye solubility, enabling researchers to ascertain precise values for their specific
solvent systems and conditions.

Data Presentation: Solubility of Reactive Dyes

The solubility of reactive dyes is a critical parameter for their application in various industrial
and research settings, influencing everything from the uniformity of dyeing processes to the
formulation of inks and biological stains. Generally, for applications like printing and pad dyeing,
a solubility of approximately 100 g/L is considered desirable.

The table below summarizes representative quantitative solubility data for reactive red dyes,
which can be used as an estimation for Reactive Red 76 in the absence of specific data. It is
crucial to note that these values can be influenced by factors such as temperature, pH, and the
presence of electrolytes.
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Reported Solubility

Solvent System Temperature (/L) Dye Class/Example
g
C.l. Reactive Red
Water 20°C ~80
218[1]
N A novel reactive red
Water Not Specified =150 -
dye composition[1]
Heterobireactive
Water Not Specified 200 - 300
group dyes[2]
N Monovinylsulfone
Water Not Specified ~100
group dyes[?]
. Dyes with three
Water Not Specified ~400

reactive groups|[2]

Experimental Protocols for Solubility Determination

Accurate determination of dye solubility is essential for reproducible experimental work and
process optimization. The following are detailed methodologies for key experiments used to
assess the solubility of reactive dyes like Reactive Red 76.

Filter Paper Spot Method

This method is a simple, rapid, and practical approach for estimating the solubility of a dye and
is particularly suitable for initial screenings in a laboratory setting.

Principle: A series of dye solutions of increasing concentration are prepared. A small, fixed
volume of each solution is spotted onto filter paper. The concentration at which insoluble dye
particles become visible on the dried filter paper as distinct spots or a ring indicates that the

solubility limit has been exceeded.
Apparatus and Reagents:
» Reactive Red 76

e Solvent of interest (e.g., deionized water, ethanol)
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e Volumetric flasks

e Pipettes

» Beakers

 Stirring apparatus (e.g., magnetic stirrer and stir bars)
e Whatman No. 1 filter paper (or equivalent)

e Drying oven or a well-ventilated area

Procedure:

o Preparation of Stock Solution: Prepare a concentrated stock solution of Reactive Red 76 in
the chosen solvent. The concentration should be higher than the expected solubility.

» Serial Dilutions: From the stock solution, prepare a series of solutions with decreasing
concentrations in volumetric flasks.

» Dissolution: Stir each solution at a constant temperature (e.g., 25°C) for a defined period
(e.g., 1 hour) to ensure maximum dissolution.

e Spotting: Using a clean pipette, withdraw a small, consistent volume (e.g., 10 uL) from the
supernatant of each solution and carefully spot it onto the center of a piece of filter paper.

e Drying: Allow the filter papers to dry completely at room temperature or in a drying oven at a
temperature that will not degrade the dye.

o Observation: Examine the dried spots. The highest concentration that results in a uniform
spot without any visible, undissolved dye particles or a colored ring is taken as the solubility.

Spectrophotometric Method

This method provides a more quantitative determination of solubility by measuring the
concentration of the dissolved dye in a saturated solution using UV-Vis spectrophotometry.
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Principle: A saturated solution of the dye is prepared, and the undissolved solids are removed
by filtration or centrifugation. The concentration of the dye in the clear supernatant is then
determined by measuring its absorbance at its wavelength of maximum absorbance (Amax)
and using a previously established calibration curve.

Apparatus and Reagents:

» Reactive Red 76

e Solvent of interest

o UV-Vis Spectrophotometer

e Cuvettes

o Centrifuge or filtration apparatus (e.g., syringe filters)
e Volumetric flasks and pipettes

e Analytical balance

Procedure:

o Preparation of a Saturated Solution: Add an excess amount of Reactive Red 76 to a known
volume of the solvent in a flask.

o Equilibration: Seal the flask and agitate it (e.g., using a shaker bath) at a constant
temperature for a prolonged period (e.g., 24 hours) to ensure that equilibrium is reached.

o Separation of Undissolved Solid: Centrifuge the saturated solution at high speed or filter it
through a fine-pore filter (e.g., 0.45 um) to remove all undissolved dye particles.

o Preparation of Calibration Curve:
o Prepare a series of standard solutions of Reactive Red 76 of known concentrations.

o Measure the absorbance of each standard solution at the Amax of the dye.
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o Plot a graph of absorbance versus concentration to create a calibration curve (Beer-
Lambert plot).

o Measurement of Sample Absorbance:

o Dilute the clear supernatant from the saturated solution to a concentration that falls within
the range of the calibration curve.

o Measure the absorbance of the diluted solution at the Amax.
» Calculation of Solubility:
o Use the calibration curve to determine the concentration of the diluted solution.

o Calculate the concentration of the original saturated solution by multiplying by the dilution
factor. This value represents the solubility of the dye in the chosen solvent at that
temperature.

Visualization of Experimental Workflow

The following diagram illustrates the workflow for determining the solubility of Reactive Red 76
using the Filter Paper Spot Method.
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Caption: Workflow for the Filter Paper Spot Method for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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